Cas no 2445784-73-4 (1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-(1,3-benzothiazol-6-yl)ethan-1-one hydrochloride)

• Product Name: 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-(1,3-benzothiazol-6-yl)ethan-1-one hydrochloride
• CAS No: 2445784-73-4
• MF: C₂₁H₂₄ClN₃OS
• MW: 401.95276260376
• MDL: MFCD32692633
• CID: 5680437
• PubChem ID: 155821546
• Update Time: 2025-11-03

1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-(1,3-benzothiazol-6-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethanone;hydrochloride
• 1-[4-(aminomethyl)-4-phenylpiperidin-1-yl]-2-(1,3-benzothiazol-6-yl)ethan-1-one hydrochloride
• 2445784-73-4
• EN300-26676587
• 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-(1,3-benzothiazol-6-yl)ethan-1-one hydrochloride

• MDL： MFCD32692633
• Inchi： 1S/C21H23N3OS.ClH/c22-14-21(17-4-2-1-3-5-17)8-10-24(11-9-21)20(25)13-16-6-7-18-19(12-16)26-15-23-18;/h1-7,12,15H,8-11,13-14,22H2;1H
• InChI Key： MVKAMKVETVZSME-UHFFFAOYSA-N
• SMILES： Cl.S1C=NC2=CC=C(C=C12)CC(N1CCC(C2C=CC=CC=2)(CN)CC1)=O

Computed Properties

• Exact Mass: 401.1328613g/mol
• Monoisotopic Mass: 401.1328613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5Ų

Additional information on 1-4-(aminomethyl)-4-phenylpiperidin-1-yl-2-(1,3-benzothiazol-6-yl)ethan-1-one hydrochloride

1-(4-(Aminomethyl)-4-phenylpiperidin-1-yl)-2-(1,3-benzothiazol-6-yl)ethanone Hydrochloride (CAS No. 2445784-73-4): A Multifunctional Scaffold in Medicinal Chemistry

The compound 1-(4-(aminomethyl)-4-phenylpiperidin-1-yl)-2-(1,3-benzothiazol-6-yl)ethanone hydrochloride (CAS No. 2445784-73-4) represents a structurally intricate molecule that has garnered significant attention in the field of organic synthesis and pharmacological research. Its core structure integrates a benzothiazole ring, a piperidine scaffold, and an aminoalkyl substituent, features that are frequently observed in bioactive molecules targeting central nervous system (CNS) disorders and inflammatory pathways. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for preclinical studies.

Central to the design of this compound is the benzothiazole moiety, a heterocyclic system known for its versatility in drug development. Recent studies have highlighted the role of benzothiazoles in modulating GABA_A receptors, NMDA receptors, and kinase activity, underscoring their potential in treating epilepsy, neurodegenerative diseases, and cancer. The 6-position substitution with an ethanone linkage further amplifies its pharmacological profile by enabling interactions with specific protein targets.

The piperidine ring substituted with a phenyl group and an aminoalkyl chain introduces additional functional diversity. Piperidine-based compounds are widely recognized for their ability to cross the blood-brain barrier (BBB), a critical requirement for CNS-targeted therapies. The presence of an aminomethyl group provides opportunities for conjugation with other pharmacophores or for forming hydrogen bonds with receptor sites, enhancing binding affinity and selectivity.

Emerging research on similar scaffolds has demonstrated their efficacy as dual-action agents. For instance, compounds containing both benzothiazole and piperidine moieties have shown promise as dopamine D₂ receptor antagonists and serotonin reuptake inhibitors, positioning them as candidates for antipsychotic or antidepressant drug development. The unique structural hybridization in this compound may enable it to act on multiple molecular targets simultaneously, reducing the need for polypharmacy in complex disease states.

Synthetic strategies for this molecule likely involve multistep organic reactions, including the formation of the benzothiazole core via condensation of o-aminothiophenol with appropriate aldehydes or ketones. The piperidine ring could be constructed through alkylation or ring-closing metathesis techniques. The final hydrochloride salt formation would optimize its physicochemical properties for biological testing.

In the context of current trends in medicinal chemistry, this compound aligns with the growing interest in structure-based drug design (SBDD) approaches. Computational modeling can elucidate its binding modes to target proteins such as ionotropic glutamate receptors or monoamine transporters. Such insights would guide further optimization of its pharmacokinetic profile and therapeutic index.

Moreover, the compound’s structural features make it a valuable tool for exploring structure–activity relationships (SARs). By systematically modifying substituents on the benzothiazole or piperidine rings—such as introducing electron-withdrawing groups or varying chain lengths—researchers can fine-tune its biological activity while minimizing off-target effects.

In academic settings, this molecule serves as an excellent model system for teaching advanced organic synthesis techniques and molecular modeling methodologies. Its complex architecture challenges students to apply concepts from heterocyclic chemistry, stereochemistry, and medicinal chemistry principles.

The broader scientific community continues to investigate hybrid molecules like this one due to their potential to address unmet medical needs through novel mechanisms of action. Ongoing studies may reveal additional applications beyond CNS disorders, such as anti-inflammatory or antimicrobial properties derived from interactions with cytokine pathways or bacterial efflux pumps.